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Compound of Interest

Compound Name: Nicotinoyl chloride

Cat. No.: B078323 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Nicotinoyl chloride
hydrochloride. It is intended for laboratory professionals and researchers to minimize risks and

ensure a safe working environment. Nicotinoyl chloride hydrochloride is a corrosive material

that can cause severe skin burns and serious eye damage.[1][2][3] Adherence to these

guidelines is critical.

Immediate First Aid Measures
Immediate action is required in case of exposure. Always have an emergency eyewash station

and safety shower readily accessible.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, holding the eyelids open.

[1][2][4] Remove contact lenses if present and

easy to do.[1] Continue rinsing and seek

immediate medical attention from an

ophthalmologist.

Skin Contact

Take off immediately all contaminated clothing.

[1][3] Rinse the skin with large amounts of

water/shower.[1][3] Seek immediate medical

attention. Wash contaminated clothing before

reuse.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][2][4] If

breathing is difficult or has stopped, provide

artificial respiration.[2] Call a POISON CENTER

or doctor immediately.[4]

Ingestion

Rinse mouth thoroughly with water.[1][2][5] Do

NOT induce vomiting.[1][2][3] Never give

anything by mouth to an unconscious person.[1]

[2] Seek immediate medical attention.

Required Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent contact. All PPE should be inspected prior

to use.[1][2]
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1][5] A face shield may also be

required.

Hand Protection

Handle with chemical-impermeable, impervious

gloves that satisfy EU Directive 89/686/EEC and

EN 374 standard.[1] Use proper glove removal

technique to avoid skin contact.[2]

Skin and Body Protection

Wear fire/flame resistant and impervious

clothing to prevent skin exposure.[1][5] A lab

coat, long pants, and closed-toe shoes are

minimum requirements.

Respiratory Protection

If exposure limits are exceeded or dust is

generated, use a full-face particle respirator.[1]

[2][5] Recommended filter types include P95

(US), P1 (EU EN 143), or for higher-level

protection, OV/AG/P99 (US) or ABEK-P2 (EU

EN 143) respirator cartridges.[2]

Operational and Disposal Plans
Handling and Storage Protocol

Preparation:

Always handle Nicotinoyl chloride hydrochloride in a well-ventilated area, preferably

within a chemical fume hood.[1][2]

Ensure emergency exits, eyewash stations, and safety showers are unobstructed and

accessible.[1]

Identify the location of spill cleanup materials before starting work.
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Keep away from incompatible materials such as strong oxidizing agents and strong bases.

The substance is moisture-sensitive; store in a dry, cool, well-ventilated place with the

container tightly closed.[4][6]

Handling Procedure:

Avoid the formation and inhalation of dust, mists, or vapors.[1][2]

Do not get the substance in eyes, on skin, or on clothing.[4][6]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands and any exposed skin thoroughly after handling.[4]

Accidental Release Measures:

Evacuate personnel to safe areas, keeping people away from and upwind of the spill.[1]

Wear full personal protective equipment as specified above.[1][2]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[1][2]

For cleanup, sweep up the solid material, avoiding dust creation, and shovel it into

suitable, closed containers for disposal.[2][4][6]

Waste Disposal Plan
Chemical Waste:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]

The material can be disposed of by controlled incineration with flue gas scrubbing or at a

licensed chemical destruction plant.[1][2]

Do not contaminate water, foodstuffs, or discharge into sewer systems.[1]

Contaminated Packaging:

Dispose of as unused product.[2]
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Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[1]

Alternatively, packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill, or incinerated if combustible.[1]

Chemical and Physical Properties
Property Value

Physical State Crystalline Powder, Solid[1][4]

Appearance White to Off-white[1][4]

Melting Point 151 - 156 °C / 303.8 - 312.8 °F[4]

Boiling Point 220°C / 0.3mmHg[1]

Molecular Formula C₆H₄ClNO·HCl[2][6]

Molecular Weight 178.02 g/mol [2]

UN Number 3261[3]

Hazard Class 8 (Corrosive)[3]

Packing Group II[3]

Procedural Workflow and Emergency Response
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Safe Handling Workflow for Nicotinoyl Chloride

Spill Response Exposure Response

Start: Prepare for Handling

1. Don Full PPE
(Goggles, Face Shield, Impervious Gloves, Lab Coat)

2. Work in Fume Hood
(Verify Airflow)

3. Confirm Eyewash/
Safety Shower Access

4. Handle Chemical
(Avoid Dust, Use Non-Sparking Tools)

Spill or Exposure?

EMERGENCY:
Spill Protocol

Spill

EMERGENCY:
Exposure Protocol

Exposure

5. Post-Handling

No

Evacuate Area

Notify Supervisor/
Safety Officer

Cleanup with Proper PPE
& Spill Kit

Administer First Aid
(Flush Skin/Eyes for 15 min)

Seek Immediate
Medical Attention

Decontaminate Work Area
& Equipment

Dispose of Waste
(Chemical & Contaminated PPE)

in Labeled Hazardous Waste Container

Remove PPE Correctly

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for handling Nicotinoyl chloride, including emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b078323?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/nicotinoyl-chloride-hydrochloride_2.pdf
https://www.capotchem.cn/doc/msds_20260-53-1.do
https://www.thomassci.com/p/nicotinoyl-chloride-hydrochloride-98
https://www.fishersci.com/store/msds?partNumber=AC338410050&countryCode=US&language=en
https://www.echemi.com/sds/nicotinyl-chloride-hydrochloride-pd180521116010.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15317&PLANT=d__ALF
https://www.benchchem.com/product/b078323#personal-protective-equipment-for-handling-nicotinoyl-chloride
https://www.benchchem.com/product/b078323#personal-protective-equipment-for-handling-nicotinoyl-chloride
https://www.benchchem.com/product/b078323#personal-protective-equipment-for-handling-nicotinoyl-chloride
https://www.benchchem.com/product/b078323#personal-protective-equipment-for-handling-nicotinoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078323?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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